Cas no 185414-69-1 (6-Methoxy-2-(4-methylphenyl)-1-benzothiophene)
185414-69-1 structure
Product Name:6-Methoxy-2-(4-methylphenyl)-1-benzothiophene
CAS No:185414-69-1
MF:C16H14OS
MW:254.346763134003
CID:2785061
PubChem ID:54010769
Update Time:2025-04-21
6-Methoxy-2-(4-methylphenyl)-1-benzothiophene Chemical and Physical Properties
Names and Identifiers
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- 185414-69-1
- DTXSID20708354
- 6-Methoxy-2-(4-methylphenyl)-1-benzothiophene
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- Inchi: 1S/C16H14OS/c1-11-3-5-12(6-4-11)15-9-13-7-8-14(17-2)10-16(13)18-15/h3-10H,1-2H3
- InChI Key: KSEFJIFPJSFBSK-UHFFFAOYSA-N
- SMILES: S1C2C=C(C=CC=2C=C1C1C=CC(C)=CC=1)OC
Computed Properties
- Exact Mass: 254.07653624Da
- Monoisotopic Mass: 254.07653624Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 37.5Ų
6-Methoxy-2-(4-methylphenyl)-1-benzothiophene Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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